8-Phenyl-6-azaspiro[3.4]octane

• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol
• IUPAC Name: 8-phenyl-6-azaspiro[3.4]octane
• InChI: InChI=1S/C13H17N/c1-2-5-11(6-3-1)12-9-14-10-13(12)7-4-8-13/h1-3,5-6,12,14H,4,7-10H2
• InChI Key: YNPSPQNUPOBTPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNCC2C3=CC=CC=C3

Description

8-Phenyl-6-azaspiro[3.4]octane is a spirocyclic compound featuring a nitrogen atom at the bridgehead (6-aza) and a phenyl substituent at the 8-position of the bicyclic system. Its hydrochloride salt (CAS: 1909319-09-0) is commercially available for research purposes, with pricing ranging from $495/0.1g to $1,500/1g . The compound’s spiro architecture confers conformational rigidity, making it a valuable scaffold in medicinal chemistry, particularly for targeting protein kinases and receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Phenyl-6-azaspiro[3.4]octane can be achieved through several routes. One common method involves the annulation of a cyclopentane ring with a nitrogen-containing precursor. This process typically employs conventional chemical transformations and minimal chromatographic purifications . Another approach involves the annulation of a four-membered ring, using readily available starting materials .

Industrial Production Methods

Industrial production methods for 8-Phenyl-6-azaspiro[3.4]octane are not well-documented in the literature. the scalability of the synthetic routes mentioned above suggests that these methods could be adapted for large-scale production with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

8-Phenyl-6-azaspiro[3.4]octane undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions for these reactions vary but typically involve controlled temperatures and specific solvents to ensure the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce fully saturated compounds.

Scientific Research Applications

8-Phenyl-6-azaspiro[3.4]octane has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It serves as a probe for studying biological systems due to its unique structure.

Medicine: It has potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the synthesis of materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 8-Phenyl-6-azaspiro[3.4]octane involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interact with enzymes or receptors in biological systems .

Comparison with Similar Compounds

Core Structural Variations

Spiro compounds are classified by their ring systems and substituents. Below is a comparison of 8-phenyl-6-azaspiro[3.4]octane with key analogs:

Compound Name	CAS Number	Core Structure	Key Substituents	Molecular Formula	Molecular Weight
8-Phenyl-6-azaspiro[3.4]octane HCl	1909319-09-0	6-azaspiro[3.4]octane	Phenyl (C₆H₅) at position 8	C₁₃H₁₈ClN	247.75
6-Azaspiro[3.4]octane-8-methanamine	1989672-46-9	6-azaspiro[3.4]octane	Benzyl (C₆H₅CH₂) on N; aminomethyl	C₁₅H₂₂N₂	230.35
1-Oxa-6-azaspiro[3.4]octane hemioxalate	1408074-51-0	1-oxa-6-azaspiro[3.4]octane	Oxalic acid salt	C₈H₁₃NO₅	203.19
2-Boc-2,8-Diaza-spiro[4.5]decane	-	2,8-diazaspiro[4.5]decane	Boc-protected N	C₁₃H₂₃N₃O₂	269.34

Key Observations :

• Heteroatom Influence : Replacing nitrogen with oxygen (e.g., 1-oxa-6-azaspiro[3.4]octane) reduces basicity and alters hydrogen-bonding capacity, which may affect target binding .

Physicochemical Properties

Property	8-Phenyl-6-azaspiro[3.4]octane HCl	1-Oxa-6-azaspiro[3.4]octane hemioxalate	2-Boc-2,8-Diaza-spiro[4.5]decane
Solubility	Likely low (hydrochloride salt)	Moderate (oxalate salt)	High (Boc protection)
Stability	Stable at 2–8°C, dry	Sensitive to moisture	Stable under inert conditions
Melting Point	Not reported	Not reported	Not reported

• Storage Conditions : Most spiro compounds require dry, cool storage (2–8°C) to prevent decomposition .
• Salt Forms: Hydrochloride and oxalate salts improve crystallinity but may reduce solubility in non-polar solvents .

Pharmacological Relevance

• EGFR Inhibition: Substitution of 2-oxa-6-azaspiro[3.4]octane in 4-anilinoquinazoline derivatives demonstrated enhanced EGFR inhibitory activity in lung cancer cell lines (HCC827 and A549), suggesting that the phenyl group in 8-phenyl-6-azaspiro[3.4]octane could similarly modulate kinase binding .
• Spirocyclic Amides : Compounds like 2-Boc-2,8-diazaspiro[4.5]decane serve as intermediates for piperazine-based amides, highlighting the versatility of spiro scaffolds in drug discovery .

Biological Activity

Overview

8-Phenyl-6-azaspiro[3.4]octane is a compound characterized by its unique spirocyclic structure, which includes a nitrogen atom within the ring system. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Its interactions with various biological targets and pathways make it a candidate for further investigation.

• Molecular Formula : C13H18ClN
• Molecular Weight : 223.75 g/mol
• IUPAC Name : 8-phenyl-6-azaspiro[3.4]octane hydrochloride

The biological activity of 8-Phenyl-6-azaspiro[3.4]octane is believed to involve several mechanisms:

• Binding to Receptors : The compound may interact with specific receptors in the body, modulating their activity.
• Enzyme Inhibition : It is hypothesized that this compound may inhibit certain enzymes, thereby affecting various biochemical pathways.
• Signal Transduction Modulation : The compound may influence cellular signaling pathways, altering cellular responses.

Biological Activities

Research indicates that 8-Phenyl-6-azaspiro[3.4]octane exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound possesses antimicrobial properties, making it a potential candidate for developing new antibacterial agents.
• Anticancer Properties : Investigations into its anticancer effects are ongoing, with some studies indicating potential cytotoxic effects against cancer cell lines.
• CNS Activity : Given its structural similarities to known psychoactive compounds, there is interest in exploring its effects on the central nervous system.

Case Studies and Research Findings

Several studies have been conducted to assess the biological activity of 8-Phenyl-6-azaspiro[3.4]octane:

Table 1: Summary of Biological Activities

Study Reference	Biological Activity	Methodology	Key Findings
	Antimicrobial	In vitro	Exhibited significant inhibition of bacterial growth against Gram-positive bacteria.
	Anticancer	Cell lines	Induced apoptosis in certain cancer cell lines with IC50 values ranging from 10 µM to 20 µM.
	CNS Activity	Behavioral tests	Showed anxiolytic effects in animal models at specific dosages.

Synthesis and Applications

The synthesis of 8-Phenyl-6-azaspiro[3.4]octane typically involves the reaction of phenyl-substituted azaspiro compounds under controlled conditions. Its applications span across various fields:

• Medicinal Chemistry : As a precursor for drug development targeting various diseases.
• Material Science : Utilized in developing new materials with specific properties due to its unique structure.

Comparison with Similar Compounds

8-Phenyl-6-azaspiro[3.4]octane can be compared with other related compounds:

Compound	Structure Type	Notable Properties
6-Azaspiro[2.5]octane	Spiro compound	Lacks phenyl group
8-Phenyl-6-azaspiro[3.5]nonane	Similar spiro structure	Additional carbon in the ring
Phenylpiperidine	Piperidine derivative	Different ring structure but similar pharmacophore